Cas no 2172129-09-6 (3-amino-3-(1-propylcyclopropyl)propanamide)

• Product Name: 3-amino-3-(1-propylcyclopropyl)propanamide
• CAS No: 2172129-09-6
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6585755
• PubChem ID: 165520352
• Update Time: 2025-10-30

3-amino-3-(1-propylcyclopropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-propylcyclopropyl)propanamide
• 2172129-09-6
• EN300-1286344

• Inchi： 1S/C9H18N2O/c1-2-3-9(4-5-9)7(10)6-8(11)12/h7H,2-6,10H2,1H3,(H2,11,12)
• InChI Key： JMAHEWJOLZCKJQ-UHFFFAOYSA-N
• SMILES： O=C(CC(C1(CCC)CC1)N)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1Ų

Additional information on 3-amino-3-(1-propylcyclopropyl)propanamide

Comprehensive Analysis of 3-amino-3-(1-propylcyclopropyl)propanamide (CAS No. 2172129-09-6): Properties, Applications, and Industry Insights

The compound 3-amino-3-(1-propylcyclopropyl)propanamide (CAS No. 2172129-09-6) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This cyclopropyl-containing amide derivative exhibits a stereochemically constrained framework, which is increasingly sought after in drug discovery for modulating biological targets with high specificity. The presence of both amino and amide functional groups in its structure enables diverse interactions, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing demand for small-molecule modulators with rigid hydrocarbon scaffolds, where 3-amino-3-(1-propylcyclopropyl)propanamide stands out. Its propylcyclopropyl moiety contributes to enhanced metabolic stability—a critical factor in optimizing drug candidates. Researchers are particularly interested in its potential role in addressing neurological disorders and inflammatory pathways, aligning with current trends in precision medicine. Computational modeling suggests favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties, further elevating its industrial relevance.

From a synthetic perspective, the preparation of CAS 2172129-09-6 often involves multi-step protocols, including cyclopropanation reactions and selective amide coupling. Innovations in green chemistry have spurred interest in catalytic methods to improve yield and reduce waste. Notably, its chiral center poses challenges and opportunities for asymmetric synthesis, a hot topic in API (Active Pharmaceutical Ingredient) manufacturing. Companies specializing in custom synthesis frequently list this compound in catalogs, reflecting its commercial viability.

The compound’s physicochemical properties—such as its logP value and hydrogen-bonding capacity—are frequently queried in academic and industrial databases. These parameters are crucial for formulators developing bioavailable formulations, especially in CNS-targeted therapies. Patent analyses reveal its inclusion in proprietary libraries for high-throughput screening, underscoring its utility in drug repurposing initiatives. As the pharmaceutical industry shifts toward fragment-based drug design, 3-amino-3-(1-propylcyclopropyl)propanamide serves as a valuable molecular building block.

Emerging applications extend to material science, where its hybrid hydrocarbon-amide structure is explored for designing supramolecular assemblies. With sustainability being a key driver, researchers investigate its potential in biodegradable polymers. Meanwhile, regulatory compliance remains a priority; the compound’s non-hazardous classification facilitates global supply chain integration. Analytical techniques like HPLC-MS and NMR spectroscopy are standard for quality control, ensuring batch-to-batch consistency.

In conclusion, 3-amino-3-(1-propylcyclopropyl)propanamide exemplifies the convergence of structural ingenuity and functional adaptability. Its dual utility in life sciences and advanced materials positions it as a compound of enduring interest. Future research may unlock novel derivatives, further expanding its footprint in innovation-driven sectors.